2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[(1-methyl-1H-1,3-benzimidazol-2-yl)methyl]-3-phenylpropanamide
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Overview
Description
2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[(1-methyl-1H-1,3-benzimidazol-2-yl)methyl]-3-phenylpropanamide is a complex organic compound that features a combination of pyrimidine, benzimidazole, and phenyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[(1-methyl-1H-1,3-benzimidazol-2-yl)methyl]-3-phenylpropanamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrimidine and benzimidazole intermediates, followed by their coupling with a phenylpropanamide derivative.
Preparation of Pyrimidine Intermediate: The pyrimidine intermediate can be synthesized by reacting 4,6-dimethyl-2-pyrimidinamine with appropriate reagents under controlled conditions.
Preparation of Benzimidazole Intermediate: The benzimidazole intermediate is prepared by reacting 1-methyl-1H-1,3-benzimidazole with suitable alkylating agents.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of advanced catalytic systems, continuous flow reactors, and automated synthesis techniques to scale up the production process efficiently.
Chemical Reactions Analysis
Types of Reactions
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate
Reducing Agents: Sodium borohydride, lithium aluminum hydride
Nucleophiles: Amines, thiols
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.
Scientific Research Applications
2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[(1-methyl-1H-1,3-benzimidazol-2-yl)methyl]-3-phenylpropanamide has several scientific research applications:
Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structural features that allow it to interact with biological targets.
Pharmaceuticals: It is explored as a lead compound in drug discovery programs aimed at developing new treatments for various diseases.
Material Science: The compound’s structural properties make it a candidate for use in the development of advanced materials, such as organic semiconductors and polymers.
Mechanism of Action
The mechanism of action of 2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[(1-methyl-1H-1,3-benzimidazol-2-yl)methyl]-3-phenylpropanamide involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
Similar Compounds
4,6-Dimethyl-2-mercaptopyrimidine: This compound shares the pyrimidine core but differs in its functional groups and overall structure.
1-Methyl-1H-1,3-benzimidazole: Similar in the benzimidazole moiety, but lacks the pyrimidine and phenylpropanamide components.
Uniqueness
2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[(1-methyl-1H-1,3-benzimidazol-2-yl)methyl]-3-phenylpropanamide is unique due to its combination of three distinct structural motifs (pyrimidine, benzimidazole, and phenylpropanamide), which confer specific chemical and biological properties not found in simpler analogs.
Properties
Molecular Formula |
C24H26N6O |
---|---|
Molecular Weight |
414.5 g/mol |
IUPAC Name |
2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-[(1-methylbenzimidazol-2-yl)methyl]-3-phenylpropanamide |
InChI |
InChI=1S/C24H26N6O/c1-16-13-17(2)27-24(26-16)29-20(14-18-9-5-4-6-10-18)23(31)25-15-22-28-19-11-7-8-12-21(19)30(22)3/h4-13,20H,14-15H2,1-3H3,(H,25,31)(H,26,27,29) |
InChI Key |
RQWAHWCBONKNIE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(CC2=CC=CC=C2)C(=O)NCC3=NC4=CC=CC=C4N3C)C |
Origin of Product |
United States |
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